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Compound of Interest

Compound Name:
1H-Isoindole-1,3(2H)-dione, 2-

butoxy-

CAS No.: 51951-28-1

Cat. No.: B12006491

Get Quote

Executive Summary
N-Hydroxyphthalimide (NHPI): A Hydrogen Atom Transfer (HAT) catalyst.[1] It mimics

biological oxidation (e.g., P450 enzymes) by generating the Phthalimide-N-Oxyl (PINO)

radical. It is used primarily for aerobic oxidation of hydrocarbons.

N-Butoxyphthalimide: A redox-active substrate/precursor. Under photoredox or thermal

conditions, it undergoes N–O bond homolysis to generate reactive alkoxy radicals (

). It is used for remote C–H functionalization (1,5-HAT) and carbon-carbon bond cleavage (

-scission).

Part 1: Mechanistic Divergence
The core difference lies in the stability and fate of the N–O bond.

NHPI: The PINO Radical Engine
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NHPI functions via a reversible radical cycle. The O–H bond is weak enough to be abstracted

but strong enough that the resulting radical (PINO) can abstract hydrogen from substrates.

Active Species: Phthalimide-N-oxyl (PINO) radical.

Activation Mode: Oxidation (by

,

, or electrochemical).

Key Metric: O–H Bond Dissociation Energy (BDE)

88 kcal/mol.

Pathway:

N-Butoxyphthalimide: The Alkoxy Radical Source
N-Butoxyphthalimide contains a stable N–O–C ether linkage. It requires activation (typically

Single Electron Transfer, SET) to fragment.

Active Species:

radical (

).

Activation Mode: Reductive SET (Photoredox) or metal-mediated homolysis.

Pathway:

Fate of Radical: The resulting alkoxy radical performs 1,5-HAT (intramolecular) or

-scission, reactions inaccessible to the PINO radical.

Comparative Pathway Diagram
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Figure 1: Mechanistic divergence. Top (Red): NHPI acts as a shuttle catalyst. Bottom (Green):

N-Butoxyphthalimide fragments to release a reactive alkoxy radical.

Part 2: Comparative Data Analysis
Physical & Chemical Properties[2][3][4][5][6]

Property
N-Hydroxyphthalimide
(NHPI)

N-Butoxyphthalimide

CAS Number 524-38-9 1515-72-6

Molecular Weight 163.13 g/mol 219.24 g/mol

Physical State White to off-white powder Low-melting solid or oil

Melting Point 233 °C (decomposes) 30–34 °C

Solubility
Polar (AcOH, MeCN, warm

)

Lipophilic (DCM, Toluene,

EtOAc)

O–X BDE ~88 kcal/mol (O–H)
~70 kcal/mol (N–O homolysis

barrier)*

Primary Role Catalyst (HAT Agent) Reagent (Radical Precursor)

*Note: The N-O bond in N-alkoxyphthalimides is relatively weak but kinetically stable until

reduced via SET.

Reactivity Profile
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Feature NHPI N-Butoxyphthalimide

Reaction Type
Aerobic Oxidation, C–H

Activation

Photoredox, Minisci, Remote

Functionalization

Intermediate N-centered radical (PINO) O-centered radical (Alkoxy)

Key Selectivity
Thermodynamic (weakest C–H

bond)

Kinetic (1,5-HAT or

-scission)

Regeneration Yes (Catalytic Cycle)
No (Stoichiometric

consumption)

Byproduct Water (in aerobic oxidation) Phthalimide anion

Part 3: Experimental Protocols
Protocol A: NHPI-Catalyzed Aerobic Oxidation
Use Case: Converting ethylbenzene to acetophenone.

Setup: Charge a round-bottom flask with ethylbenzene (10 mmol), NHPI (10 mol%, 163 mg),

and Co(OAc)₂ (1 mol%) as a co-catalyst.

Solvent: Add acetonitrile (10 mL). NHPI is sparingly soluble in non-polar solvents; MeCN or

AcOH is required.

Reaction: Attach an oxygen balloon (1 atm). Heat to 70 °C with vigorous stirring.

Monitoring: The solution typically turns dark brown (formation of Co-PINO complex). Monitor

by TLC/GC.

Workup: Evaporate solvent. The product is purified by silica gel chromatography. NHPI can

often be recovered by precipitation from water.

Protocol B: N-Butoxyphthalimide Photoredox Activation
Use Case: Generation of alkoxy radicals for remote functionalization.

Synthesis of Precursor: React N-hydroxyphthalimide with 1-bromobutane and
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in DMF (Standard

) to isolate N-butoxyphthalimide.

Reaction Setup: In a Pyrex tube, dissolve N-butoxyphthalimide (0.5 mmol), Hantzsch Ester

(0.75 mmol, reductant), and

(2 mol%) in dry DCM (5 mL).

Irradiation: Degas the solution (freeze-pump-thaw or

sparge). Irradiate with Blue LEDs (450 nm) at Room Temperature for 12–24 h.

Mechanism: The excited Ru catalyst oxidizes the Hantzsch ester, which transfers an electron

to N-butoxyphthalimide. The resulting radical anion collapses, releasing the butoxy radical.

Outcome: The butoxy radical will abstract a hydrogen atom (typically via 1,5-HAT if the chain

allows, or intermolecularly) or undergo

-scission.

Part 4: Critical Application Notes
When to use NHPI:

You need to oxidize benzylic, allylic, or tertiary C–H bonds to ketones or alcohols.

You require a metal-free (or trace metal) aerobic process.

Caution: NHPI decomposes over time at high temperatures (>100 °C).

When to use N-Butoxyphthalimide:
You need to generate an alkoxy radical under mild conditions (Room Temp).

You are performing remote functionalization (e.g., Hofmann-Löffler-Freytag type chemistry)

where the oxygen radical abstracts a hydrogen 5 carbons away.

You are synthesizing complex amines via the Gabriel synthesis (using N-butoxy as a

protected hydroxylamine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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